2,4-Difluoropyrimidine
Overview
Description
2,4-Difluoropyrimidine is a chemical compound with the empirical formula C4H2F2N2 . It can be used as a starting material to synthesize 3-Pyrimidin-4-yl-oxazolidin-2-one derivatives as mutant isocitrate dehydrogenase (IDH 1) inhibitors and N, N ′- (1,4-phenylenebis (methylene))bis (2-fluoropyrimidin-4-amine) as chemokine receptor type 4 antagonists .
Synthesis Analysis
The synthesis of 2,4-Difluoropyrimidine involves the use of crown ethers which enhance the performance of KF in two ways. Firstly, they complex the potassium cation making a better fluoride source and secondly they increase the solubility of KF in the solvent .Molecular Structure Analysis
The molecular weight of 2,4-Difluoropyrimidine is 116.07 . The SMILES string representation of its structure is Fc1ccnc(F)n1 .Chemical Reactions Analysis
2,4-Difluoropyrimidine can be synthesized from 2,4-dichloropyrimidine. The reaction involves the use of KF with a catalytic amount of dicyclohexano-18-crown-6 in tetraglyme .Physical And Chemical Properties Analysis
2,4-Difluoropyrimidine has a boiling point of 118-120 °C and a density of 1.359 g/mL at 25 °C . Its refractive index is n20/D 1.432 .Scientific Research Applications
Mutant Isocitrate Dehydrogenase (IDH 1) Inhibitors
- Summary of Application : 2,4-Difluoropyrimidine is used as a starting material to synthesize 3-Pyrimidin-4-yl-oxazolidin-2-one derivatives, which act as inhibitors for mutant isocitrate dehydrogenase (IDH 1) .
- Results or Outcomes : The source does not provide specific results or outcomes for this application. However, IDH 1 inhibitors are generally used in the treatment of certain types of cancer .
Chemokine Receptor Type 4 Antagonists
- Summary of Application : 2,4-Difluoropyrimidine is used as a starting material to synthesize N,N′-(1,4-phenylenebis(methylene))bis(2-fluoropyrimidin-4-amine), which acts as an antagonist for chemokine receptor type 4 .
- Results or Outcomes : The source does not provide specific results or outcomes for this application. However, chemokine receptor type 4 antagonists are generally used in the treatment of certain immune-related diseases .
Safety And Hazards
properties
IUPAC Name |
2,4-difluoropyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F2N2/c5-3-1-2-7-4(6)8-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZSYSXZDIQUOGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20182296 |
Source
|
| Record name | Pyrimidine, 2,4-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20182296 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoropyrimidine | |
CAS RN |
2802-61-1 |
Source
|
| Record name | Pyrimidine, 2,4-difluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002802611 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2802-61-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=331813 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pyrimidine, 2,4-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20182296 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-Difluoropyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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